3-Bromo-2-(bromomethyl)thiophene
Description
3-Bromo-2-(bromomethyl)thiophene (CAS: 941716-98-9, molecular formula: C₆H₅Br₂S) is a brominated thiophene derivative featuring two reactive sites: a bromine atom at the 3-position and a bromomethyl (-CH₂Br) group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of heterocyclic frameworks. Its dual bromine substituents enable sequential functionalization, making it valuable in pharmaceuticals and materials science .
Properties
CAS No. |
91036-44-1 |
|---|---|
Molecular Formula |
C5H4Br2S |
Molecular Weight |
255.96 g/mol |
IUPAC Name |
3-bromo-2-(bromomethyl)thiophene |
InChI |
InChI=1S/C5H4Br2S/c6-3-5-4(7)1-2-8-5/h1-2H,3H2 |
InChI Key |
SUAGBVOXGBDAPJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CSC(=C1Br)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physical and Chemical Properties
Table 2: Reactivity Comparison
| Reaction Type | Target Compound | 3-Bromo-2-(2-bromophenyl)benzo[b]thiophene | 3-Bromo-2-methylbenzo[b]thiophene |
|---|---|---|---|
| Suzuki Coupling | High (Br site) | High (Br on benzene) | Low (inert methyl) |
| Nucleophilic Substitution | High (-CH₂Br) | Low | Low |
| Lithiation | Moderate | High (directed by S atom) | Moderate |
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